Cas no 1310381-14-6 (1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel-)
1310381-14-6 structure
Product Name:1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel-
CAS No:1310381-14-6
MF:C11H20N2O3
MW:228.288103103638
CID:4582827
PubChem ID:71306050
Update Time:2024-11-05
1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel-
- Racemic-(5R,6R)-Tert-Butyl 6-Hydroxy-1,4-Diazabicyclo[3.2.1]Octane-4-Carboxylate
- Racemic-(5R,6R)-Tert-Butyl 6-Hydroxy-1,4-Diazabicyclo[3.2.1]Octane-4-Carboxylate(WX120207)
- 1932401-88-1
- WS-02752
- TERT-BUTYL (5R,6R)-6-HYDROXY-1,4-DIAZABICYCLO[3.2.1]OCTANE-4-CARBOXYLATE
- 6-Hydroxy-1,4-diaza-bicyclo[3.2.1]octane-4-carboxylicacidtert-butylester
- W19406
- 1310381-14-6
-
- Inchi: 1S/C11H20N2O3/c1-11(2,3)16-10(15)13-5-4-12-6-8(13)9(14)7-12/h8-9,14H,4-7H2,1-3H3/t8-,9-/m1/s1
- InChI Key: ATYQSNFGKYZEGI-RKDXNWHRSA-N
- SMILES: N12C[C@]([H])([C@H](O)C1)N(C(OC(C)(C)C)=O)CC2
Computed Properties
- Exact Mass: 228.14739250g/mol
- Monoisotopic Mass: 228.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 53Ų
1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R941632-100mg |
Racemic-(5R,6R)-tert-butyl 6-hydroxy-1,4-diazabicyclo[3.2.1]octane-4-carboxylate |
1310381-14-6 | 95% | 100mg |
¥2,587.50 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R941632-250mg |
Racemic-(5R,6R)-tert-butyl 6-hydroxy-1,4-diazabicyclo[3.2.1]octane-4-carboxylate |
1310381-14-6 | 95% | 250mg |
¥5,019.30 | 2022-08-31 | |
| Chemenu | CM471200-100mg |
1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel- |
1310381-14-6 | 95%+ | 100mg |
$327 | 2024-08-02 | |
| Chemenu | CM471200-250mg |
1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel- |
1310381-14-6 | 95%+ | 250mg |
$629 | 2024-08-02 | |
| Chemenu | CM471200-1g |
1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel- |
1310381-14-6 | 95%+ | 1g |
$1251 | 2024-08-02 | |
| eNovation Chemicals LLC | Y1239449-100mg |
1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel- |
1310381-14-6 | 95% | 100mg |
$450 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1239449-250mg |
1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel- |
1310381-14-6 | 95% | 250mg |
$855 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1239449-1g |
1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel- |
1310381-14-6 | 95% | 1g |
$1705 | 2024-06-06 | |
| Aaron | AR00A16F-100mg |
1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel- |
1310381-14-6 | 95% | 100mg |
$424.00 | 2023-12-16 | |
| Aaron | AR00A16F-250mg |
1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel- |
1310381-14-6 | 95% | 250mg |
$816.00 | 2023-12-16 |
1,4-Diazabicyclo[3.2.1]octane-4-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (5R,6R)-rel- Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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